2-(3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetic acid

• IUPAC Name: 2-[3-(2,5-dimethoxyphenyl)-6-oxopyridazin-1-yl]acetic acid
• InChI: InChI=1S/C14H14N2O5/c1-20-9-3-5-12(21-2)10(7-9)11-4-6-13(17)16(15-11)8-14(18)19/h3-7H,8H2,1-2H3,(H,18,19)
• InChI Key: KCKCDIXUGGZZQW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=NN(C(=O)C=C2)CC(=O)O
• Molecular Formula: C14H14N2O5
• Molecular Weight: 290.27 g/mol

Description

The closest compounds I found are 2,5-Dimethoxyphenylacetic acid and Acetic acid, 2-(3,5-dimethoxyphenyl)-, methyl ester. These compounds are part of the class of organic compounds known as dimethoxybenzenes. They are aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Overview: 2-[3-(2,5-Dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid exhibits potential as a scaffold for drug design due to its unique structure and functional groups.

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Natural Product Chemistry

Overview: Natural product chemistry involves isolating and characterizing compounds from natural sources. 2-[3-(2,5-Dimethoxyphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetic acid has been identified in certain plant extracts.

Applications:

• . Investigating its biological activities may reveal new insights.

Analytical Chemistry

Overview: Analytical chemists use techniques to identify and quantify chemical compounds. This compound serves as a reference standard for method development.

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Safety And Hazards

The safety and hazards of a compound depend on its specific physical and chemical properties. For example, some compounds may be irritants or toxic, while others may be safe to handle. It’s important to refer to the Safety Data Sheet (SDS) for specific safety information.